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Compound of Interest

Compound Name: 3-Bromophenethyl alcohol

Cat. No.: B1273047 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 3-
Bromophenethyl alcohol. This guide provides immediate, essential safety and logistical

information, including operational and disposal plans, to foster a secure research environment.

Chemical Identifier and Hazard Information:

Identifier Value

Chemical Name 3-Bromophenethyl alcohol

CAS Number 28229-69-8[1][2][3]

Molecular Formula C8H9BrO

Molecular Weight 201.06 g/mol [3]

Appearance Clear colorless liquid[2]

Hazard Classification and Precautionary Statements:
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Hazard Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1] H312: Harmful in

contact with skin.[1] H315: Causes skin

irritation.[1] H319: Causes serious eye irritation.

[1] H335: May cause respiratory irritation.[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[1] P301+P317: IF

SWALLOWED: Get medical help.[1]

P302+P352: IF ON SKIN: Wash with plenty of

water.[1] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] P501: Dispose of

contents/container to an appropriate treatment

and disposal facility in accordance with

applicable laws and regulations.[1]

Operational Plan: Step-by-Step Handling Procedure
A meticulous approach is critical when working with 3-Bromophenethyl alcohol. The following

protocol outlines the necessary steps for safe handling during experimental procedures.

1. Risk Assessment and Preparation:

Before commencing any work, conduct a thorough risk assessment specific to the planned

experiment.

Ensure all necessary personal protective equipment (PPE) is readily available and in good

condition.
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Verify that emergency equipment, including safety showers, eyewash stations, and fire

extinguishers, is accessible and operational.[4][5]

2. Engineering Controls:

All handling of 3-Bromophenethyl alcohol should be conducted within a properly

functioning chemical fume hood to minimize inhalation exposure.[4][6]

Ensure adequate ventilation in the laboratory.

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet ANSI/ISEA Z87.1 D3

standards.[4] A face shield may be required for splash hazards.[7]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[5] Inspect gloves for any

signs of degradation before use.

Lab Coat: A flame-retardant and chemical-resistant lab coat or apron is mandatory.[4]

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with an appropriate organic vapor cartridge is necessary.[3]

4. Chemical Handling:

Measure and dispense the chemical carefully to avoid splashes and the generation of

aerosols.

Keep containers of 3-Bromophenethyl alcohol tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[8]

5. Spill and Emergency Procedures:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[8]
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For larger spills, evacuate the area and follow your institution's emergency response

protocol.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][8]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1][8] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[1][8] If breathing is difficult, administer

oxygen and seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][8]

Disposal Plan
Proper disposal of 3-Bromophenethyl alcohol and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste containing 3-Bromophenethyl alcohol, including unused product,

contaminated absorbents, and disposable PPE, in a designated and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Containerization:

Use a chemically compatible and leak-proof container for waste collection.

The container must be kept closed at all times except when adding waste.

3. Labeling:

Label the waste container with "Hazardous Waste," the full chemical name ("3-
Bromophenethyl alcohol"), and the associated hazards (e.g., "Harmful," "Irritant").
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4. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

5. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

Experimental Workflow for Handling 3-Bromophenethyl Alcohol
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Caption: Workflow for the safe handling and disposal of 3-Bromophenethyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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